Pronetalol hydrochloride

• CAS No.: 51-02-5
• Product Name: Pronetalol hydrochloride
• Molecular Formula: C15H20ClNO
• Molecular Weight: 265.78 g/mol
• IUPAC Name: 1-naphthalen-2-yl-2-(propan-2-ylamino)ethanol;hydrochloride
• Standard InChI: InChI=1S/C15H19NO.ClH/c1-11(2)16-10-15(17)14-8-7-12-5-3-4-6-13(12)9-14;/h3-9,11,15-17H,10H2,1-2H3;1H
• Standard InChIKey: QONLGXRPRAIDGI-UHFFFAOYSA-N
• SMILES: CC(C)NCC(C1=CC2=CC=CC=C2C=C1)O.Cl
• Canonical SMILES: CC(C)NCC(C1=CC2=CC=CC=C2C=C1)O.Cl
• Appearance: Solid powder
• Description: Pronetalol hydrochloride is a β-adrenergic antagonist shown to be effective in the treatment of angina pectoris and some arrhythmias.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Pronetalol hydrochloride; AY 6204; AY-6204; AY6204
• Reference: 1: Vilà JI, Calpena AC, Obach R, Domenech J. Gastric, intestinal and colonic absorption of a series of beta-blockers in the rat. Int J Clin Pharmacol Ther Toxicol. 1992 Aug;30(8):280-6. PubMed PMID: 1356102.; 2: Watanabe H, Passonneau JV. Cyclic adenosine monophosphate in cerebral cortex. Alterations following trauma. Arch Neurol. 1975 Mar;32(3):181-4. PubMed PMID: 235249.; 3: Innes IR, Karr GW. Protection against induction of supersensitivity to catecholamines by cocaine. Br J Pharmacol. 1971 Aug;42(4):603-10. PubMed PMID: 4398931; PubMed Central PMCID: PMC1665740.; 4: BARTLET AL. THE ACTION OF HISTAMINE ON THE ISOLATED HEART. Br J Pharmacol Chemother. 1963 Dec;21:450-61. PubMed PMID: 14110745; PubMed Central PMCID: PMC1703891.
• PubChem Compound: 60975
• Last Modified: Nov 11 2021